Cas no 1807270-32-1 (Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate
• CAS No: 1807270-32-1
• MF: C₁₃H₁₀F₅NO₃
• MW: 323.215421199799
• CID: 4944149
• Update Time: 2025-05-22

Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F5NO3/c1-2-21-11(20)5-7-4-10(22-12(14)15)9(13(16,17)18)3-8(7)6-19/h3-4,12H,2,5H2,1H3
• InChI Key： XFYHYTJWPORWMQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=CC=1OC(F)F)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate

Research Brief on Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate (CAS: 1807270-32-1)

Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate (CAS: 1807270-32-1) is a fluorinated phenylacetate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

Recent literature indicates that Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate serves as a versatile building block in organic synthesis. Its trifluoromethyl and difluoromethoxy groups contribute to enhanced metabolic stability and bioavailability, making it an attractive candidate for the design of fluorinated pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors targeting the NLRP3 inflammasome, a key player in inflammatory diseases. The study reported that derivatives of this compound exhibited nanomolar activity in vitro, with promising selectivity profiles.

In addition to its anti-inflammatory potential, Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate has been investigated for its antiviral properties. A preprint article from BioRxiv (2024) described its incorporation into nucleoside analogs, which showed inhibitory effects against RNA viruses, including SARS-CoV-2. The researchers attributed this activity to the compound's ability to disrupt viral replication machinery, suggesting its potential as a scaffold for broad-spectrum antiviral agents. However, further in vivo studies are needed to validate these findings.

The synthetic accessibility of Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate has also been a focus of recent research. A team from the University of Tokyo developed a scalable, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, as detailed in Organic Letters (2023). This method achieved a 78% yield with high purity, addressing previous challenges in large-scale production. Such advancements are critical for facilitating its use in industrial applications and further pharmacological studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate. A review in Expert Opinion on Drug Discovery (2024) highlighted the need for structure-activity relationship (SAR) studies to balance potency and toxicity. Computational modeling and high-throughput screening are expected to play pivotal roles in this optimization process, as emphasized by several research groups.

In conclusion, Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethyl)phenylacetate (CAS: 1807270-32-1) represents a promising scaffold in medicinal chemistry, with applications spanning anti-inflammatory and antiviral drug discovery. Recent advancements in synthetic methodologies and biological evaluations underscore its potential, though further research is warranted to translate these findings into clinical applications. This compound exemplifies the growing importance of fluorinated motifs in modern drug design, offering new avenues for addressing unmet medical needs.